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Compound of Interest

Compound Name: 4-Acetylphenylboronic acid

Cat. No.: B125202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Acetylphenylboronic acid is a versatile organic compound that serves as a crucial building

block in a multitude of synthetic applications, particularly in the realms of medicinal chemistry

and materials science. Its unique chemical structure, featuring both a boronic acid moiety and a

ketone functional group, allows for its participation in a wide array of chemical transformations.

This technical guide provides an in-depth overview of 4-acetylphenylboronic acid, including

its commercial availability, purity grades, key chemical properties, and common applications

with a focus on its role in drug discovery and development.

Commercial Suppliers and Purity Grades
4-Acetylphenylboronic acid is readily available from a variety of chemical suppliers, catering

to the diverse needs of the research and development community. The compound is offered in

a range of purity grades, with the most common being ≥95%, ≥97%, and ≥98%. Higher purity

grades are often available upon request for more sensitive applications. The selection of an

appropriate purity grade is critical and should be based on the specific requirements of the

intended application, as trace impurities can sometimes influence reaction outcomes or

biological assays.

Below is a summary of prominent commercial suppliers and their typically offered purity grades

for 4-acetylphenylboronic acid. It is important to note that specific purity levels and impurity
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profiles can vary by batch, and it is always recommended to consult the supplier's Certificate of

Analysis (CoA) for the most accurate and lot-specific data.

Table 1: Commercial Suppliers and Purity Grades of 4-Acetylphenylboronic Acid

Supplier
Typical Purity Grades
Offered

Additional Notes

Sigma-Aldrich (Merck)
95%[1][2], Assay data

available on CoA[3]

Also offers related boronic

acids and derivatives.

Thermo Scientific (Alfa Aesar) 97%

Product specifications often

include appearance and

spectral data.

TCI Chemicals
Purity typically between 97.0%

and 112.0% (assay)[4]
Offers various pack sizes.

Chem-Impex 95-105% (by titration)
Provides detailed product

information on their website.

MedChemExpress High purity for research use

Specializes in bioactive

molecules for drug discovery.

[5]

AK Scientific 97%

Provides Safety Data Sheets

(SDS) and other technical

documents.

Optima Chemical
Manufacturer and distributor of

boronic acids

May offer bulk quantities and

custom synthesis.

Physicochemical Properties
Understanding the physicochemical properties of 4-acetylphenylboronic acid is essential for

its proper handling, storage, and use in experimental settings.

Table 2: Key Physicochemical Properties of 4-Acetylphenylboronic Acid
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Property Value Source

CAS Number 149104-90-5 [1][3][6]

Molecular Formula C8H9BO3 [7]

Molecular Weight 163.97 g/mol [1][3]

Appearance
White to off-white or light

yellow crystalline powder
[6]

Melting Point 240-244 °C (lit.) [1]

Solubility

Sparingly soluble in water.

Soluble in polar organic

solvents.

[6]

Storage
Store at room temperature in a

dry, well-ventilated place.

Applications in Research and Drug Development
4-Acetylphenylboronic acid is a valuable reagent in organic synthesis, primarily utilized in the

formation of carbon-carbon and carbon-heteroatom bonds. Its most prominent application is in

the Suzuki-Miyaura cross-coupling reaction.[3][8] This palladium-catalyzed reaction is a

cornerstone of modern synthetic chemistry, enabling the construction of complex biaryl and

substituted aromatic compounds, which are common motifs in many pharmaceutical agents.[7]

The presence of the acetyl group provides a reactive handle for further chemical modifications.

This allows for the straightforward introduction of this substituted phenyl ring into a target

molecule, which can then be elaborated upon to build more complex molecular architectures.

This strategy is widely employed in the synthesis of small molecule libraries for high-throughput

screening in drug discovery programs.

Beyond Suzuki-Miyaura coupling, 4-acetylphenylboronic acid is also used in other significant

organic transformations, including:

Copper-catalyzed C-N and C-O cross-coupling reactions

As a building block in the synthesis of novel heterocyclic compounds
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In the development of sensors and probes due to the diol-binding properties of the boronic

acid group

Experimental Protocol: Suzuki-Miyaura Cross-
Coupling Reaction
The following is a representative experimental protocol for a Suzuki-Miyaura cross-coupling

reaction using 4-acetylphenylboronic acid. This protocol is intended as a general guideline

and may require optimization depending on the specific aryl halide used.

Reaction Scheme:
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Reactants

Conditions

Product

Ar-X

4-Acetylphenylboronic Acid

Pd Catalyst

Base

Solvent

Ar-(4-Acetylphenyl)
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Experimental Workflow for Suzuki-Miyaura Coupling

Start

Combine Aryl Halide,
4-Acetylphenylboronic Acid, and Base

Establish Inert Atmosphere
(Evacuate and Backfill with N2/Ar)

Add Solvent and
Pd Catalyst

Heat and Stir
(Monitor by TLC/LC-MS)

Cool, Dilute, and
Perform Aqueous Workup

Dry, Concentrate, and
Purify by Column Chromatography

Isolate Pure Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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